Bioban P-1487

• CAS RN: 37304-88-4
• Molecular Formula: C21H41N5O7
• Molecular Weight: 475.6 g/mol
• IUPAC Name: 4-[2-(morpholin-4-ylmethyl)-2-nitrobutyl]morpholine;4-(2-nitrobutyl)morpholine
• InChI: InChI=1S/C13H25N3O4.C8H16N2O3/c1-2-13(16(17)18,11-14-3-7-19-8-4-14)12-15-5-9-20-10-6-15;1-2-8(10(11)12)7-9-3-5-13-6-4-9/h2-12H2,1H3;8H,2-7H2,1H3
• InChI Key: RFUIWOPDUBEIOE-UHFFFAOYSA-N
• SMILES: CCC(CN1CCOCC1)[N+](=O)[O-].CCC(CN1CCOCC1)(CN2CCOCC2)[N+](=O)[O-]
• synonyms: 4-(2-Nitrobutyl)morpholine - 4,4'-(2-ethyl-nitrotrimethylene)dimorpholine mixture; P 1487; BIOBANP1487; 4,4'-(2-Ethyl-2-nitro-1,3-propanediyl)bismorpholine mixt. with 4-(2-nitrobutyl)morpholine; Epa pesticide chemical code 100802; Morpholine, 4,4'-(2-e

Description

Bioban P-1487 is a chemical compound that is widely used in scientific research. It is a preservative that is commonly used in a variety of laboratory experiments. Bioban P-1487 is a white powder that is soluble in water and ethanol. It is a member of the isothiazolinone family of preservatives.

Mechanism Of Action

Bioban P-1487 works by disrupting the cell membrane of microorganisms. It is a potent biocide that is effective against a wide range of microorganisms, including bacteria, fungi, and algae.

Biochemical And Physiological Effects

Bioban P-1487 has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a variety of microorganisms, including Pseudomonas aeruginosa, Staphylococcus aureus, and Candida albicans. It has also been shown to have anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

Bioban P-1487 has a number of advantages for lab experiments. It is a potent biocide that is effective against a wide range of microorganisms. It is also stable under a variety of conditions, making it ideal for use in a variety of applications.
However, there are also some limitations to the use of Bioban P-1487 in lab experiments. It can be toxic to some cell types, and its effectiveness can be reduced in the presence of certain compounds.

Future Directions

There are a number of future directions for the use of Bioban P-1487 in scientific research. One area of interest is the development of new formulations that are more effective against specific microorganisms. Another area of interest is the use of Bioban P-1487 in combination with other compounds to enhance its effectiveness.
In conclusion, Bioban P-1487 is a valuable tool in scientific research. Its potent biocidal properties make it ideal for use in a variety of applications, including cell culture media, cosmetics, and water treatment. While there are some limitations to its use, there are also many future directions for its development and use.

Scientific Research Applications

Bioban P-1487 is used in a variety of scientific research applications. It is commonly used as a preservative in cell culture media, cosmetics, and personal care products. It is also used as a biocide in water treatment and oilfield applications.

Synthesis routes and methods

Procedure details

The product contained 88.95% of 4-(2-nitrobutyl)-morpholine and 3.85% 4,4'-(2-nitro-2-ethyltrimethylene)-dimorpholine. The P-1487 product produced when screened for eye irritation properties was found to be non-lachrymatory.